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Compound of Interest

Compound Name: 1,2-Oxathiolan-4-ol, 2,2-dioxide

Cat. No.: B12084657

For: Researchers, Scientists, and Drug Development Professionals Subject: Molecular Weight
and Compositional Analysis

This document provides a detailed summary of the molecular weight and constituent atomic
masses for the chemical compound 1,2-Oxathiolan-4-ol, 2,2-dioxide, a substance of interest
in various research and development applications.

Molecular Identity and Weight

The fundamental physicochemical properties of 1,2-Oxathiolan-4-ol, 2,2-dioxide are essential
for experimental design, stoichiometric calculations, and analytical characterization. The
molecular formula for this compound is CsHeO4S.[1] Based on this formula, the calculated
molecular weight is 138.14 g/mol .[1][2]

A comprehensive breakdown of the molecular composition and weight is presented below.

Table 1: Molecular Weight and Composition
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Property

Value

Source

Chemical Name

1,2-Oxathiolan-4-ol, 2,2-

dioxide

N/A

CAS Number 10200-48-3 [1][2]
Molecular Formula C3He04S [11[3]
Molecular Weight 138.14 g/mol [1][2]
Exact Mass 137.99868 Da [1]

Table 2: Elemental Composition

. Atomic Mass Total Mass

Element Symbol Atomic Count

(amu) (amu)
Carbon C 3 12.011 36.033
Hydrogen H 6 1.008 6.048
Oxygen O 4 15.999 63.996
Sulfur S 1 32.06 32.06
Total 14 138.137

Note: Standard atomic weights are used for the calculation. The total calculated value may

differ slightly from the literature value due to rounding.

Methodology for Molecular Weight Determination

The process for determining the molecular weight of a compound from its chemical formula is a

foundational calculation in chemistry. The logical workflow for this determination is illustrated in

the diagram below. This process involves identifying the molecular formula, summing the

masses of each constituent atom, and arriving at the final molecular weight.
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Caption: Workflow for Molecular Weight Calculation.
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Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis (e.g., NMR, Mass
Spectrometry, HPLC) of 1,2-Oxathiolan-4-ol, 2,2-dioxide are beyond the scope of this
document. Such methodologies are typically found in peer-reviewed scientific literature,
chemical synthesis databases, and patents. Researchers are advised to consult platforms such
as SciFinder, Reaxys, PubChem, and relevant academic journals for specific, validated
experimental procedures. The protocols would generally include:

¢ Synthesis: Reaction setup, reagent stoichiometry, reaction conditions (temperature,
pressure, time), and workup procedures.

 Purification: Techniques such as recrystallization, column chromatography, or distillation.

o Characterization: Analytical methods to confirm the structure and purity, including *H NMR,
13C NMR, IR spectroscopy, and mass spectrometry.

Signaling Pathways and Logical Relationships

As a chemical reagent, 1,2-Oxathiolan-4-ol, 2,2-dioxide serves as a building block or
protecting group in organic synthesis.[2] It does not possess inherent signaling pathway activity
itself but can be used to synthesize biologically active molecules. The logical relationship in its
use is that of a tool in a multi-step synthesis workflow, designed to achieve a specific molecular
target. The diagram below illustrates this conceptual relationship.
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Caption: Role in a Synthetic Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12084657?utm_src=pdf-body-img
https://www.benchchem.com/product/b12084657?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12084657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. 1,2-Oxathiolan-4-ol, 2,2-dioxide | lookchem [lookchem.com]

2. 1,2-Oxathiolan-4-ol, 2,2-dioxide | 10200-48-3 | Benchchem [benchchem.com]

3. 1,2-Oxathiolan-4-ol, 2,2-dioxide | C3H604S | CID 53781572 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1,2-
Oxathiolan-4-ol, 2,2-dioxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12084657#1-2-oxathiolan-4-ol-2-2-dioxide-molecular-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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